Cas no 1805592-91-9 (2,5-Bis(trifluoromethyl)-3-chloromandelic acid)

• Product Name: 2,5-Bis(trifluoromethyl)-3-chloromandelic acid
• CAS No: 1805592-91-9
• MF: C₁₀H₅ClF₆O₃
• MW: 322.588323354721
• CID: 4942731
• Update Time: 2025-07-25

2,5-Bis(trifluoromethyl)-3-chloromandelic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-3-chloromandelic acid

• Inchi： 1S/C10H5ClF6O3/c11-5-2-3(9(12,13)14)1-4(7(18)8(19)20)6(5)10(15,16)17/h1-2,7,18H,(H,19,20)
• InChI Key： HWBVLVQAVCAKGQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CC(C(C(=O)O)O)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 3.2
• Topological Polar Surface Area: 57.5

Additional information on 2,5-Bis(trifluoromethyl)-3-chloromandelic acid

Introduction to 2,5-Bis(trifluoromethyl)-3-chloromandelic Acid (CAS No. 1805592-91-9)

2,5-Bis(trifluoromethyl)-3-chloromandelic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1805592-91-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of substituted benzoic acids, characterized by its unique structural features that include multiple fluorine atoms and a chlorine substituent. The presence of these halogen atoms imparts distinct electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 2,5-Bis(trifluoromethyl)-3-chloromandelic acid consists of a benzene ring substituted with two trifluoromethyl groups at the 2- and 5-positions, and a chloro group at the 3-position. Additionally, the compound possesses a mandelic acid moiety, which is a derivative of phenylacetic acid. This combination of structural elements contributes to its reactivity and potential biological activity. The trifluoromethyl groups, in particular, are known to enhance metabolic stability and lipophilicity, which are critical factors in drug design.

In recent years, there has been growing interest in halogenated aromatic compounds due to their broad spectrum of biological activities. 2,5-Bis(trifluoromethyl)-3-chloromandelic acid has been explored as a key intermediate in the synthesis of various pharmacologically active molecules. Its unique chemical properties make it a versatile building block for medicinal chemists seeking to develop compounds with enhanced binding affinity and selectivity.

One of the most compelling aspects of 2,5-Bis(trifluoromethyl)-3-chloromandelic acid is its potential application in the development of anticancer agents. Research has demonstrated that halogenated aromatic compounds can exhibit potent cytotoxic effects against tumor cells. The electron-withdrawing nature of the trifluoromethyl groups and the electron-donating effect of the chlorine atom can modulate the reactivity of the molecule, allowing it to interact with biological targets in a highly specific manner. Furthermore, studies have shown that such compounds can induce apoptosis and inhibit cell proliferation in cancerous tissues.

Another area where 2,5-Bis(trifluoromethyl)-3-chloromandelic acid has shown promise is in the treatment of infectious diseases. The structural features of this compound make it an attractive candidate for designing novel antibiotics and antiviral drugs. By targeting specific enzymes or receptors involved in microbial metabolism or replication, 2,5-Bis(trifluoromethyl)-3-chloromandelic acid derivatives could offer new strategies to combat drug-resistant pathogens.

The synthesis of 2,5-Bis(trifluoromethyl)-3-chloromandelic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions followed by functional group transformations to introduce the mandelic acid moiety. Advanced techniques such as cross-coupling reactions and palladium-catalyzed transformations have also been employed to enhance synthetic efficiency.

From a computational chemistry perspective, 2,5-Bis(trifluoromethyl)-3-chloromandelic acid has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided valuable insights into the binding mechanisms of halogenated aromatic compounds, which are essential for rational drug design. By leveraging computational methods such as molecular dynamics simulations and quantum mechanical calculations, researchers can predict the binding affinities and pharmacokinetic properties of potential drug candidates.

The pharmacokinetic profile of 2,5-Bis(trifluoromethyl)-3-chloromandelic acid is another critical aspect that has been thoroughly investigated. Studies have shown that halogenated aromatic compounds typically exhibit good oral bioavailability due to their favorable solubility and stability in biological systems. Additionally, the metabolic pathways governing their degradation have been elucidated, providing a foundation for predicting their toxicity and potential side effects.

In conclusion,2,5-Bis(trifluoromethyl)-3-chloromandelic acid (CAS No. 1805592-91-9) represents a significant advancement in pharmaceutical chemistry with diverse applications across multiple therapeutic areas. Its unique structural features and promising biological activities make it an invaluable compound for further research and development. As our understanding of medicinal chemistry continues to evolve,2,5-Bis(trifluoromethyl)-3-chloromandelic acid will undoubtedly play a crucial role in shaping the future of drug discovery and development.